Cas no 1184017-89-7 (1-(2-methylpropyl)-1H-imidazol-2-amine)

• Product Name: 1-(2-methylpropyl)-1H-imidazol-2-amine
• CAS No: 1184017-89-7
• MF: C₇H₁₃N₃
• MW: 139.198220968246
• CID: 4575943
• PubChem ID: 20217716
• Update Time: 2025-05-21

1-(2-methylpropyl)-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-Isobutyl-1H-imidazol-2-amine
• 1-(2-methylpropyl)-1H-imidazol-2-amine
• CS-0139811
• AKOS010082037
• EN300-60556
• KS-8644
• 1184017-89-7
• G57064
• 1-(2-methylpropyl)imidazol-2-amine

• MDL： MFCD12164605
• Inchi： 1S/C7H13N3/c1-6(2)5-10-4-3-9-7(10)8/h3-4,6H,5H2,1-2H3,(H2,8,9)
• InChI Key： SMWNYFLOMAYKKG-UHFFFAOYSA-N
• SMILES： C1(N)N(CC(C)C)C=CN=1

Computed Properties

• Exact Mass: 139.110947427g/mol
• Monoisotopic Mass: 139.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(2-methylpropyl)-1H-imidazol-2-amine

Comprehensive Overview of 1-(2-methylpropyl)-1H-imidazol-2-amine (CAS No. 1184017-89-7)

1-(2-methylpropyl)-1H-imidazol-2-amine, with the CAS number 1184017-89-7, is a specialized organic compound belonging to the imidazole derivative family. This compound has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. The imidazole ring is a critical pharmacophore in medicinal chemistry, often associated with bioactive molecules targeting enzymes and receptors. Researchers are particularly interested in its role as a building block for drug discovery and small molecule therapeutics.

In recent years, the demand for imidazole-based compounds like 1-(2-methylpropyl)-1H-imidazol-2-amine has surged, driven by advancements in precision medicine and targeted therapy. The compound's amine functional group and alkyl substitution make it a versatile intermediate for synthesizing more complex molecules. Its CAS registry number 1184017-89-7 ensures accurate identification in global chemical databases, facilitating seamless collaboration across research institutions.

One of the trending topics in the scientific community is the exploration of heterocyclic compounds for neurodegenerative disease treatment. 1-(2-methylpropyl)-1H-imidazol-2-amine has shown promise in preliminary studies related to central nervous system (CNS) modulation, aligning with the growing focus on brain health and cognitive enhancement. Additionally, its potential applications in anti-inflammatory agents and antimicrobial formulations are under investigation, addressing global health challenges like antibiotic resistance.

From a synthetic chemistry perspective, the compound's isobutyl group enhances its lipophilicity, a desirable trait for improving drug bioavailability. This characteristic is particularly relevant in the development of oral therapeutics, a hot topic in pharmaceutical innovation. Researchers are also examining its utility in catalysis and material science, where nitrogen-containing heterocycles play a pivotal role in designing advanced functional materials.

The safety profile and regulatory status of 1-(2-methylpropyl)-1H-imidazol-2-amine are frequently searched topics among professionals. While it is not classified as a hazardous substance, proper handling protocols are recommended to ensure workplace safety. Its stability under standard conditions and solubility in organic solvents make it a practical choice for laboratory use. As the industry shifts toward green chemistry, efforts are underway to optimize its synthesis using eco-friendly methodologies.

In conclusion, 1-(2-methylpropyl)-1H-imidazol-2-amine (CAS 1184017-89-7) represents a valuable asset in modern chemical research. Its multifaceted applications—from drug development to material engineering—highlight its relevance in addressing contemporary scientific challenges. As interest in personalized medicine and sustainable chemistry grows, this compound is poised to remain a focal point in innovation-driven industries.